

Application Notes & Protocols for the Pharmacological Characterization of 1-Oxo Colterol

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 1-Oxo Colterol

CAS No.: 105644-17-5

Cat. No.: B136494

[Get Quote](#)

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

1-Oxo Colterol is a structural derivative of Colterol, a known beta-adrenergic agonist with bronchodilator properties.[1][2] Colterol itself exhibits greater affinity for the β 2-adrenergic receptor (ADRB2) over the β 1 subtype, suggesting its utility as an anti-asthmatic agent.[3] The key structural modification in **1-Oxo Colterol**—the oxidation of the benzylic hydroxyl group to a ketone—raises critical questions about its pharmacological profile. It may act as a prodrug, being metabolized to the active Colterol, or it may possess its own unique activity, selectivity, and signaling properties.

This document provides a comprehensive experimental framework to thoroughly characterize the pharmacology of **1-Oxo Colterol**. The guide is structured to logically progress from fundamental in vitro target validation to more complex ex vivo and in vivo efficacy models. Each protocol is designed with scientific integrity at its core, emphasizing robust controls, quantitative endpoints, and clear rationale to ensure the generation of reproducible and decisive data. This

systematic approach will define the compound's mechanism of action, potency, selectivity, and potential as a therapeutic candidate.

Part 1: In Vitro Characterization: Target Engagement & Functional Signaling

The foundational step in characterizing any new chemical entity is to confirm its interaction with the intended biological target and quantify the functional consequences of that interaction. For **1-Oxo Colterol**, the primary hypothesis is that it targets the β 2-adrenergic receptor. The following experiments are designed to test this hypothesis, determine binding affinity, measure functional potency, and explore potential signaling bias.

Experiment 1.1: Receptor Binding Affinity

Causality Behind Experimental Choice: Before assessing function, it is imperative to confirm that **1-Oxo Colterol** physically interacts with the β 2-adrenergic receptor. A competitive radioligand binding assay is the gold-standard method to quantify this interaction. By measuring the displacement of a known high-affinity radioligand, we can determine the binding affinity (K_i) of the test compound. To assess selectivity, a critical factor for predicting potential side effects (e.g., cardiovascular effects from β 1 activation), the assay must be run concurrently on both β 1 and β 2 receptors.

Protocol: Competitive Radioligand Binding Assay

- Materials:
 - Cell membranes prepared from HEK293 or CHO cells stably overexpressing human β 2-adrenergic receptors (e.g., from Charles River, Revvity).[4][5]
 - Cell membranes prepared from cells overexpressing human β 1-adrenergic receptors.
 - Radioligand: [3 H]-Dihydroalprenolol (DHA) or [125 I]-Iodocyanopindolol (ICYP), well-characterized non-selective β -adrenergic antagonists.
 - Non-specific binding control: Propranolol (10 μ M).
 - Positive control: Isoproterenol or Colterol.

- Test Compound: **1-Oxo Colterol**, prepared in a 10-point, 3-fold serial dilution series.
- Assay Buffer: 50 mM Tris-HCl, 10 mM MgCl₂, pH 7.4.
- Scintillation fluid and 96-well filter plates.
- Procedure:
 - In a 96-well plate, combine assay buffer, a fixed concentration of radioligand (typically at its K_d value), and either vehicle, non-specific binding control, or varying concentrations of the test compound/positive control.
 - Initiate the binding reaction by adding cell membranes (5-20 µg protein per well).
 - Incubate at room temperature for 60-90 minutes to reach equilibrium.
 - Terminate the reaction by rapid filtration through the filter plates, followed by washing with ice-cold assay buffer to separate bound from free radioligand.
 - Allow filters to dry, add scintillation fluid, and quantify radioactivity using a scintillation counter.
- Data Analysis:
 - Calculate specific binding by subtracting non-specific binding (counts in the presence of 10 µM Propranolol) from total binding (counts in the presence of vehicle).
 - Plot the percentage of specific binding against the logarithm of the test compound concentration.
 - Fit the data to a sigmoidal dose-response curve (variable slope) to determine the IC₅₀ value.
 - Convert the IC₅₀ to a K_i (inhibitory constant) using the Cheng-Prusoff equation: $K_i = IC_{50} / (1 + [L]/K_d)$, where [L] is the concentration of the radioligand and K_d is its dissociation constant.

Table 1: Expected Data Output for Receptor Binding Affinity

Compound	$\beta 2$ -AR Ki (nM)	$\beta 1$ -AR Ki (nM)	Selectivity ($\beta 1$ Ki / $\beta 2$ Ki)
Isoproterenol (Control)	50	150	3-fold
Colterol (Parent)	147	645	~4.4-fold

| **1-Oxo Colterol** | TBD | TBD | TBD |

Experiment 1.2: Functional Agonism - cAMP Accumulation

Causality Behind Experimental Choice: The $\beta 2$ -adrenergic receptor is a canonical Gs-coupled receptor.[6] Agonist binding activates adenylyl cyclase, leading to the production of the second messenger cyclic AMP (cAMP).[7] Measuring cAMP accumulation is the most direct and physiologically relevant assay to determine if **1-Oxo Colterol** is an agonist, antagonist, or inverse agonist at the $\beta 2$ -AR.

Protocol: Cell-Based cAMP Assay (Luminescence/HTRF)

- Materials:
 - HEK293 or CHO cells stably expressing the human $\beta 2$ -AR.[6][8]
 - Assay kits: cAMP-Glo™ Assay (Promega)[9], HTRF cAMP dynamic kit (Cisbio), or competitive ELISA kit (Cell Signaling Technology).[10]
 - Positive control agonist: Isoproterenol.
 - Phosphodiesterase (PDE) inhibitor: IBMX (100 μ M) or Rolipram (10 μ M) to prevent cAMP degradation.
 - Test Compound: **1-Oxo Colterol** in a dose-response curve.
- Procedure (using cAMP-Glo™ as an example):
 - Seed cells in a 96-well or 384-well plate and grow to confluence.

- Replace culture medium with stimulation buffer containing a PDE inhibitor and incubate.
- Add serially diluted **1-Oxo Colterol** or controls (Isoproterenol, vehicle) to the cells.
- Incubate for 15-30 minutes at 37°C to allow for cAMP production.
- Lyse the cells and add the cAMP detection solution containing protein kinase A (PKA). The amount of cAMP produced is inversely proportional to the PKA activity.
- Add the Kinase-Glo® reagent to terminate the PKA reaction and detect the remaining ATP via a luciferase reaction.
- Measure luminescence on a plate reader. The light signal is inversely proportional to the cAMP concentration.
- Data Analysis:
 - Convert luminescence signals to cAMP concentrations using a standard curve.
 - Plot cAMP concentration against the logarithm of agonist concentration.
 - Fit the data to a sigmoidal dose-response curve to determine the EC50 (half-maximal effective concentration) and Emax (maximal effect, relative to Isoproterenol).

Experiment 1.3: Downstream Signaling - β -Arrestin Recruitment

Causality Behind Experimental Choice: GPCR signaling is not monolithic. In addition to G-protein coupling, agonist binding also promotes the recruitment of β -arrestin proteins, which mediate receptor desensitization, internalization, and can initiate their own distinct signaling cascades. A compound that preferentially activates G-protein signaling over β -arrestin recruitment (or vice versa) is known as a "biased agonist." Characterizing the β -arrestin profile of **1-Oxo Colterol** is crucial for a modern understanding of its mechanism and potential for long-term effects like tachyphylaxis.[\[11\]](#)[\[12\]](#)

Protocol: β -Arrestin Recruitment Assay (Enzyme Complementation)

- Materials:


- Cell line engineered for β -arrestin assays, e.g., U2OS cells co-expressing β 2-AR fused to a small enzyme fragment and β -arrestin-2 fused to the complementing larger enzyme fragment (e.g., PathHunter® assay, DiscoverX).
- Positive control: Isoproterenol.
- Test Compound: **1-Oxo Colterol** in a dose-response curve.
- Procedure:
 - Plate the engineered cells in a 96-well plate.
 - Add serially diluted **1-Oxo Colterol** or controls to the cells.
 - Incubate for 60-90 minutes at 37°C to allow for receptor activation and β -arrestin recruitment, which brings the two enzyme fragments together.
 - Add the enzyme substrate solution.
 - Incubate for 60 minutes at room temperature to allow for signal development.
 - Measure chemiluminescence on a plate reader.
- Data Analysis:
 - Plot the luminescent signal against the logarithm of the agonist concentration.
 - Fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax for β -arrestin recruitment.
 - Calculate a "bias factor" by comparing the potency and efficacy of the cAMP response to the β -arrestin response, relative to a balanced agonist like Isoproterenol.


Table 2: Expected Data Output for Functional Assays

Compound	cAMP EC50 (nM)	cAMP Emax (%)	β -Arrestin EC50 (nM)	β -Arrestin Emax (%)
Isoproterenol	10	100	50	100
Colterol	45	100	200	95

| **1-Oxo Colterol** | TBD | TBD | TBD | TBD |

Visualizations: In Vitro Signaling and Workflow





[Click to download full resolution via product page](#)

Caption: Workflow for in vitro pharmacological profiling.

Part 2: Ex Vivo Characterization: Tissue-Based Efficacy

Causality Behind Experimental Choice: While cell-based assays are essential for mechanistic understanding, they lack the complexity of native tissue architecture. An organ bath experiment using isolated tracheal tissue provides a more physiologically relevant system to test the compound's ability to induce smooth muscle relaxation—the desired therapeutic effect for a bronchodilator. This assay integrates receptor binding, signal transduction, and the ultimate functional response in a single preparation. Guinea pig trachea is a well-established and predictive model for this purpose. [13] Protocol: Guinea Pig Isolated Tracheal Ring Assay

- Materials:
 - Male Dunkin-Hartley guinea pigs (250-350g).
 - Krebs-Henseleit buffer (composition in mM: NaCl 118, KCl 4.7, CaCl₂ 2.5, MgSO₄ 1.2, KH₂PO₄ 1.2, NaHCO₃ 25, glucose 11.1).
 - Contractile agent: Methacholine or Histamine.

- Positive control: Salbutamol or Isoproterenol.
- Organ bath system with isometric force transducers.
- Gas mixture: 95% O₂ / 5% CO₂.
- Procedure:
 - Humanely euthanize a guinea pig and excise the trachea.
 - Carefully dissect the trachea into 2-3 mm wide rings, cutting between cartilage bands.
 - Suspend the rings in organ baths containing Krebs-Henseleit buffer at 37°C, continuously bubbled with the gas mixture.
 - Connect the rings to force transducers and apply an optimal resting tension (approx. 1 g), followed by a 60-minute equilibration period.
 - Induce a stable, submaximal contraction (60-80% of maximum) using a pre-determined concentration of methacholine.
 - Once the contraction plateaus, add **1-Oxo Colterol** (or controls) in a cumulative, logarithmic concentration-response fashion, allowing the relaxation at each concentration to stabilize before adding the next.
 - At the end of the experiment, wash out the compound and add a supramaximal concentration of a standard agonist to determine the maximal possible relaxation.
- Data Analysis:
 - Express the relaxation at each concentration as a percentage of the pre-contraction tone induced by methacholine.
 - Plot the percentage of relaxation against the logarithm of the agonist concentration.
 - Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ and E_{max} for tracheal relaxation.

Table 3: Expected Data Output for Ex Vivo Tracheal Relaxation

Compound	Tracheal Relaxation EC50 (nM)	Tracheal Relaxation Emax (%)
Salbutamol	150	100
Colterol	300	100

| 1-Oxo Colterol | TBD | TBD |

Part 3: In Vivo Proof-of-Concept: Bronchodilator Efficacy

Causality Behind Experimental Choice: The ultimate preclinical validation for a bronchodilator is to demonstrate its efficacy in a living animal model of airway disease. [14][15] This step is crucial as it accounts for pharmacokinetics (absorption, distribution, metabolism, excretion) and the complex interplay of physiological systems that cannot be replicated in vitro or ex vivo. A model of methacholine-induced bronchoconstriction in ventilated guinea pigs or mice allows for the direct measurement of airway resistance, providing a robust, quantitative endpoint for efficacy. [16][17] Protocol: Methacholine-Induced Bronchoconstriction Model


- Materials:
 - Male Dunkin-Hartley guinea pigs or C57BL/6 mice.
 - Anesthetic (e.g., ketamine/xylazine or urethane).
 - Forced Oscillation Technique (FOT) system for measuring respiratory mechanics (e.g., FlexiVent, SCIREQ).
 - Nebulizer for drug delivery (if administered by inhalation).
 - Bronchoconstrictor: Methacholine chloride.
 - Positive control: Albuterol (Salbutamol).

- Procedure:
 - Anesthetize the animal and perform a tracheostomy to insert a cannula.
 - Mechanically ventilate the animal using the FOT system.
 - Establish a stable baseline of respiratory mechanics (resistance, elastance).
 - Administer the test compound (**1-Oxo Colterol**), positive control (Albuterol), or vehicle via the desired route (e.g., inhalation, intravenous, intraperitoneal) at various doses.
 - After a set pre-treatment time, challenge the animal with an aerosolized or intravenous dose of methacholine known to cause a significant increase in airway resistance.
 - Continuously measure respiratory mechanics for 5-10 minutes post-challenge.
- Data Analysis:
 - Determine the peak airway resistance (Rrs) following the methacholine challenge in each treatment group.
 - Calculate the percentage inhibition of bronchoconstriction for each dose of the test compound compared to the vehicle control group.
 - Plot the percentage inhibition against the dose of **1-Oxo Colterol** to determine the ED50 (effective dose for 50% inhibition).

Table 4: Expected Data Output for In Vivo Bronchoprotection

Treatment Group	Dose (mg/kg)	Peak Airway Resistance (cmH ₂ O·s/mL)	% Inhibition of Bronchoconstriction
Vehicle + Saline	-	0.2 ± 0.02	N/A
Vehicle + MCh	-	1.5 ± 0.15	0% (Reference)
Albuterol + MCh	0.1	0.5 ± 0.08	~77%
1-Oxo Colterol + MCh	Dose 1	TBD	TBD
1-Oxo Colterol + MCh	Dose 2	TBD	TBD

| 1-Oxo Colterol + MCh | Dose 3 | TBD | TBD |



[Click to download full resolution via product page](#)

Caption: Workflow for in vivo bronchodilator efficacy testing.

Part 4: Preliminary ADME & Metabolism Assessment

Causality Behind Experimental Choice: The ketone structure of **1-Oxo Colterol** strongly suggests it may be a prodrug that is metabolically reduced to Colterol, the active moiety. An in vitro metabolic stability assay using liver microsomes is a rapid and cost-effective way to test this hypothesis. This experiment provides critical information on the compound's metabolic fate and helps interpret the in vivo data. [18] For instance, high in vitro potency but low in vivo efficacy could be explained by rapid metabolism, whereas low in vitro potency but high in vivo efficacy would support the prodrug hypothesis.

Protocol: In Vitro Metabolic Stability (Liver Microsomes)

- Materials:
 - Pooled liver microsomes (human and/or rat).
 - NADPH regenerating system (cofactor for CYP450 enzymes).
 - Phosphate buffer (pH 7.4).
 - Test Compound: **1-Oxo Colterol**.
 - Reference Compound: Colterol (for metabolite identification).
 - Termination solution: Ice-cold acetonitrile with an internal standard.
 - LC-MS/MS system.
- Procedure:
 - Pre-warm microsomes and buffer to 37°C.
 - In separate tubes, add **1-Oxo Colterol** (typically 1 μ M final concentration) to the buffer.
 - Initiate the metabolic reaction by adding the NADPH regenerating system.
 - Incubate at 37°C.
 - At various time points (e.g., 0, 5, 15, 30, 60 minutes), remove an aliquot and add it to the termination solution to stop the reaction and precipitate proteins.

- Include a control incubation without NADPH to check for non-enzymatic degradation.
- Centrifuge the samples to pellet the protein.
- Analyze the supernatant using an LC-MS/MS method optimized to detect and quantify both **1-Oxo Colterol** and the potential metabolite, Colterol.
- Data Analysis:
 - Plot the natural log of the percentage of **1-Oxo Colterol** remaining versus time.
 - The slope of the linear regression of this plot gives the elimination rate constant (k).
 - Calculate the in vitro half-life ($t_{1/2}$) = $0.693 / k$.
 - Monitor for the appearance and quantify the formation of Colterol over time.

Table 5: Expected Data Output for Metabolic Stability

Species	$t_{1/2}$ (min)	Intrinsic Clearance ($\mu\text{L}/\text{min}/\text{mg}$)	Colterol Formation
Rat	TBD	TBD	Confirmed / Not Confirmed

| Human | TBD | TBD | Confirmed / Not Confirmed |

References

- National Center for Biotechnology Information. PubChem Compound Summary for CID 25104, Colterol. [\[Link\]](#)
- Innoprot. HiTSeeker beta-2 adrenergic receptor Cell Line. [\[Link\]](#)
- Shukla, A. K., et al. (2014). Discovery of β_2 Adrenergic Receptor Ligands Using Biosensor Fragment Screening of Tagged Wild-Type Receptor. ACS Medicinal Chemistry Letters. [\[Link\]](#)

- Fosse, T., et al. (2023). Recommendations for robust and reproducible preclinical research in personalised medicine. BMC Medicine. [\[Link\]](#)
- ter Riet, G., et al. (2017). General Principles of Preclinical Study Design. In: Gallin, J.I., Ognibene, F.P., Johnson, L.L. (eds) Principles and Practice of Clinical Research. [\[Link\]](#)
- Addison, K. J., et al. (2017). A Novel in vivo System to Test Bronchodilators. Journal of Infection and Pulmonary Diseases. [\[Link\]](#)
- Wang, H., et al. (2018). The cyclic AMP signaling pathway: Exploring targets for successful drug discovery. Molecular Medicine Reports. [\[Link\]](#)
- National Center for Biotechnology Information. PubChem Compound Summary for CID 35330, Bitolterol. [\[Link\]](#)
- Fosse, T., et al. (2023). Recommendations for robust and reproducible preclinical research in personalised medicine. BMC Medicine. [\[Link\]](#)
- Addison, K. J., et al. (2017). A Novel in vivo System to Test Bronchodilators. ResearchGate. [\[Link\]](#)
- PPD. Preclinical Studies in Drug Development. [\[Link\]](#)
- Aimoto, T., et al. (1981). The influences of the route of administration on the metabolism and excretion of bitolterol, a new bronchodilator, in the rat. Xenobiotica. [\[Link\]](#)
- Shukla, A. K., et al. (2014). Discovery of β 2 Adrenergic Receptor Ligands Using Biosensor Fragment Screening of Tagged Wild-Type Receptor. ACS Publications. [\[Link\]](#)
- Walker, S. B., et al. (1985). Bitolterol. A preliminary review of its pharmacological properties and therapeutic efficacy in reversible obstructive airways disease. Drugs. [\[Link\]](#)
- MDPI. Biliary Metabolome Profiling for Evaluation of Liver Metabolism and Biliary Tract Function. [\[Link\]](#)
- Kolb, P., et al. (2009). Structure-based discovery of β 2-adrenergic receptor ligands. Proceedings of the National Academy of Sciences. [\[Link\]](#)

- Oncodesign Services. Proof of Concept in Preclinical Pharmacology. [\[Link\]](#)
- Wang, S. V., & Pottegård, A. (2024). Building transparency and reproducibility into the practice of pharmacoepidemiology and outcomes research. American Journal of Epidemiology. [\[Link\]](#)
- Kuujia. Cas no 105644-17-5 (**1-Oxo Colterol**). [\[Link\]](#)
- ResearchGate. Trafficking assays of the β 2-adrenergic receptor (β 2AR). [\[Link\]](#)
- Tsaousis, K. T., et al. (2024). Designing an In Vivo Preclinical Research Study. Methods and Protocols. [\[Link\]](#)
- Addison, K. J., et al. (2017). A Novel in vivo System to Test Bronchodilators. PubMed. [\[Link\]](#)
- SLAS. Assay Guidance Manual for Drug Discovery: Robust or Go Bust. [\[Link\]](#)
- Charles River Laboratories. Human β 2 Adrenergic Receptor Cell Line. [\[Link\]](#)
- Lambert, M., et al. (2020). β -arrestin2 recruitment at the β 2 adrenergic receptor: A luciferase complementation assay adapted for undergraduate training in pharmacology. Pharmacology Research & Perspectives. [\[Link\]](#)
- SLAS. Achieve Robust and Reproducible Assays to Ride the Drug Discovery Pipeline. [\[Link\]](#)
- Thompson, D. C., et al. (1990). Metabolism and cytotoxicity of eugenol in isolated rat hepatocytes. Chemico-Biological Interactions. [\[Link\]](#)
- Manipal College of Pharmaceutical Sciences. Design of pre-clinical experiments. [\[Link\]](#)
- Amade-Pichon. Beta-2 Adrenergic Receptor Cell Line. [\[Link\]](#)
- Aquilo. in vivo models of asthma. [\[Link\]](#)
- Wrotek, S., et al. (2021). The Effect of Beta Adrenoreceptor Blockers on Viability and Cell Colony Formation of Non-Small Cell Lung Cancer Cell Lines A549 and H1299. International Journal of Molecular Sciences. [\[Link\]](#)

- Creative Biolabs. cAMP Signaling Pathway. [[Link](#)]
- Pharmacology Animation. (2024). Pharmacology of Bitolterol (Tornalate). YouTube. [[Link](#)]
- Selvita. In Vivo Phenotypic Models for Asthma, COPD, and IPF. [[Link](#)]
- Kirsch, F., et al. (2018). Characterisation of the Metabolites of 1,8-Cineole Transferred into Human Milk: Concentrations and Ratio of Enantiomers. Metabolites. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. 1-Oxo Colterol | CymitQuimica [cymitquimica.com]
- 2. Colterol | C₁₂H₁₉NO₃ | CID 25104 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. medchemexpress.com [medchemexpress.com]
- 4. Tag-lite Adrenergic β 2 Receptor Stable Cell Line (HEK293) | Revvity [revvity.com]
- 5. criver.com [criver.com]
- 6. innoprot.com [innoprot.com]
- 7. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]
- 8. Beta-2 Adrenergic Receptor Cell Line – Cells Online [cells-online.com]
- 9. cAMP-Glo™ Assay [promega.sg]
- 10. Cyclic AMP Assay Kit | Cell Signaling Technology [cellsignal.com]
- 11. Discovery of β 2 Adrenergic Receptor Ligands Using Biosensor Fragment Screening of Tagged Wild-Type Receptor - PMC [pmc.ncbi.nlm.nih.gov]
- 12. pubs.acs.org [pubs.acs.org]
- 13. in vivo models of asthma - Aquilo [aquilo.nl]
- 14. ppd.com [ppd.com]
- 15. Proof of Concept in Preclinical Pharmacology | CRO Services [oncodesign-services.com]

- [16. A Novel in vivo System to Test Bronchodilators - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [17. A Novel in vivo System to Test Bronchodilators - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [18. Metabolism and cytotoxicity of eugenol in isolated rat hepatocytes - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- To cite this document: BenchChem. [Application Notes & Protocols for the Pharmacological Characterization of 1-Oxo Colterol]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b136494/docs#application-notes-protocols-for-the-pharmacological-characterization-of-1-oxo-colterol\]](https://www.benchchem.com/product/b136494/docs#application-notes-protocols-for-the-pharmacological-characterization-of-1-oxo-colterol)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)

